Cas no 139549-71-6 (N-Hydroxysuccinimidyl acetoacetate)

• Product Name: N-Hydroxysuccinimidyl acetoacetate
• CAS No: 139549-71-6
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 102132
• PubChem ID: 5123089
• Update Time: 2025-04-18

N-Hydroxysuccinimidyl acetoacetate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 3-oxobutanoate
• N-Hydroxysuccinimidyl acetoacetate
• NULL
• 2,5-dioxopyrrolidin-1-yl 3-oxobutanoate
• VOIVNIGJPPFYCC-UHFFFAOYSA-N
• 2,5-dioxoazolidinyl 3-oxobutanoate
• ST50976185
• 2,5-Pyrrolidinedione, 1-(1,3-dioxobutoxy)-
• Butanoic acid, 3-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• SCHEMBL6033533
• (2,5-Dioxopyrrolidin-1-yl)-3-oxobutanoate
• N-Hydroxysuccinimidyl acetoacetate, 98%
• AC4141
• AKOS024351479
• SY248607
• N-HYDROXYSUCCINIMIDYLACETOACETATE
• 139549-71-6
• 2,5-Dioxo-1-pyrrolidinyl 3-Oxobutanoate
• MFCD00013444
• DTXSID60408543
• CS-0435469
• AS-69241
• FT-0643310
• J-007291
• DB-042477

• Inchi： 1S/C8H9NO5/c1-5(10)4-8(13)14-9-6(11)2-3-7(9)12/h2-4H2,1H3
• InChI Key： VOIVNIGJPPFYCC-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 199.04800
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: -0.9

Experimental Properties

• Density: 1.38
• Melting Point: 122-124 °C(lit.)
• Boiling Point: 315.1°C at 760 mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.511
• PSA: 80.75000
• LogP: -0.48940

N-Hydroxysuccinimidyl acetoacetate Security Information

• WGK Germany：3
• Storage Condition：2-8°C